Cas no 852374-54-0 (2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-phenylacetamide
• CAS No: 852374-54-0
• MF: C₁₉H₁₄FN₅OS
• MW: 379.410765171051
• CID: 6467234
• Update Time: 2025-10-16

2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-phenylacetamide
• 2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-phenylacetamide
• Acetamide, 2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-phenyl-

• Inchi： 1S/C19H14FN5OS/c20-14-6-4-5-13(11-14)19-23-22-16-9-10-18(24-25(16)19)27-12-17(26)21-15-7-2-1-3-8-15/h1-11H,12H2,(H,21,26)
• InChI Key： RASKVCHLQXYZFU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=NN2C(C3=CC=CC(F)=C3)=NN=C2C=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-phenylacetamide

Introduction to 2-{3-(3-Fluorophenyl)-1,2,4Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-Phenylacetamide (CAS No. 852374-54-0)

2-{3-(3-Fluorophenyl)-1,2,4Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-phenylacetamide (CAS No. 852374-54-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique molecular structure, which includes a fluorophenyl group, a triazolo ring, and a phenylacetamide moiety. These structural features contribute to its biological activity and pharmacological properties.

The fluorophenyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable component in drug design. The triazolo ring, on the other hand, is a versatile heterocyclic system that is often found in bioactive compounds due to its ability to form stable complexes with various biological targets. The phenylacetamide moiety adds further complexity and functionality to the molecule, potentially influencing its binding affinity and selectivity.

Recent studies have highlighted the potential of 2-{3-(3-Fluorophenyl)-1,2,4Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-Phenylacetamide as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding suggests that it could be a promising lead compound for the development of novel anticancer drugs.

In addition to its anticancer potential, 2-{3-(3-Fluorophenyl)-1,2,4Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-Phenylacetamide has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This dual activity makes it an attractive candidate for the treatment of various inflammatory diseases.

The pharmacokinetic profile of 2-{3-(3-Fluorophenyl)-1,2,4Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-Phenylacetamide has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for effective drug delivery. Furthermore, its low toxicity and high selectivity towards target proteins make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-(3-Fluorophenyl)-1,2,4Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-Phenylacetamide in various disease models. Preliminary results from phase I trials have indicated that it is well-tolerated by patients and shows promising therapeutic effects. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

The synthesis of 2-{3-(3-Fluorophenyl)-1,2,4Triazolo[4,3-b]pyridazin-6-ylsulfanyl}-N-phenylacetamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve product quality.

In conclusion, 2-{3-(3-Fluorophenyl)-1,2,Triazolo[4,b]pyridazin-6-ylysulfanyl}-N-phPhenylacetamide (CAS No. 852374-54-0) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of modern medicine.